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Compound of Interest

Compound Name: Muscopyridine

Cat. No.: B1213017 Get Quote

Muscopyridine: A Comprehensive
Physicochemical Profile
For Immediate Release

This technical guide provides an in-depth overview of the physicochemical properties of

Muscopyridine, a key odoriferous constituent of natural musk.[1] This document is intended

for researchers, scientists, and professionals in the fields of chemistry, pharmacology, and drug

development, offering a centralized resource of its structural, physical, and spectroscopic data,

alongside relevant experimental methodologies and potential areas for biological investigation.

Compound Identification and Structure
Muscopyridine is a macrocyclic compound classified as a metapyridinophane.[2][3] Its unique

structure, featuring a pyridine ring integrated into a large carbon framework, is responsible for

its characteristic animalic and pyridinic scent.[2][3] The definitive structural and identification

parameters are summarized below.
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Identifier Value Reference

IUPAC Name

(3R)-3-methyl-16-

azabicyclo[10.3.1]hexadeca-

1(15),12(16),13-triene

[4]

CAS Number 501-08-6 [4]

Molecular Formula C₁₆H₂₅N [3][5]

Molecular Weight 231.38 g/mol [4]

Canonical SMILES
C[C@@H]1CCCCCCCCC2=N

C(=CC=C2)C1
[4]

InChI

InChI=1S/C16H25N/c1-14-9-6-

4-2-3-5-7-10-15-11-8-12-

16(13-14)17-15/h8,11-

12,14H,2-7,9-

10,13H2,1H3/t14-/m1/s1

[4]

InChIKey
IMNKABOILQOFDL-

CQSZACIVSA-N
[4]

Physicochemical Properties
The key physicochemical properties of Muscopyridine have been determined through various

analytical methods. These quantitative data are crucial for understanding its behavior in

different chemical and biological systems, guiding its application in fragrance formulation, and

exploring its potential as a therapeutic agent.
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Property Value Conditions Reference

Boiling Point 138-143 °C at 2.2 mmHg [3][5]

Melting Point Not available -

Density 0.9669 g/cm³ at 25 °C [3][5]

Refractive Index (n_D) 1.5206 at 25 °C [3][5]

Optical Rotation +13.3° - [3][5]

Log P (o/w) 5.86 / 5.6 - [3][4][5]

pKa (Conjugate Acid)

Not experimentally

determined. For

context, the pKa of the

conjugate acid of

pyridine is

approximately 5.23-

5.25.

- [6][7]

Spectroscopic Data
Spectroscopic analysis is fundamental to the structural elucidation and identification of

Muscopyridine.

Mass Spectrometry (MS): The molecular ion peak is observed at m/z 231.38, corresponding

to its molecular weight. Common fragmentation patterns include the loss of methyl groups

(resulting in a peak at m/z 216) and cleavage of the macrocyclic ring.

Infrared (IR) Spectroscopy: Key spectral features include a C=N stretching vibration at

approximately 1600 cm⁻¹ characteristic of the pyridine ring, and C-H stretching vibrations in

the 2800–3000 cm⁻¹ range, corresponding to the aliphatic and aromatic regions of the

molecule.

Experimental Protocols and Methodologies
The determination of the physicochemical properties listed above relies on established

laboratory techniques. While specific protocols for Muscopyridine are not widely published,
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the following general methodologies are applicable.

Boiling Point Determination (Micro-Reflux Method)
The boiling point of a liquid can be determined using a small sample volume with a micro-reflux

apparatus or a Thiele tube.[8][9]

Sample Preparation: A small volume of the liquid is placed in a test tube or fusion tube.[10]

For the Thiele tube method, a capillary tube, sealed at one end, is inverted and placed inside

the sample tube.[8][10]

Heating: The apparatus is heated gently in an oil bath or heating block.[9]

Observation: As the liquid heats, vapor will begin to condense on the cooler parts of the tube,

forming a reflux ring.[9] In the Thiele tube method, a steady stream of bubbles will emerge

from the inverted capillary tube once the boiling point is exceeded.[8]

Measurement: The temperature is recorded when the reflux ring is stable, or in the Thiele

tube method, at the precise moment the liquid re-enters the capillary tube upon cooling.[8][9]

This temperature corresponds to the boiling point at the recorded atmospheric pressure.

Octanol-Water Partition Coefficient (Log P)
Determination
The "shake-flask" method is a standard procedure for experimentally determining the Log P

value, which measures a compound's lipophilicity.[11][12]

Phase Preparation: Equal volumes of n-octanol and water (or a suitable buffer, e.g., PBS at

pH 7.4) are pre-saturated with each other for 24 hours to ensure thermodynamic equilibrium.

[12][13]

Partitioning: A known amount of Muscopyridine is dissolved in one of the phases. The two

phases are then combined in a flask and shaken vigorously for a set period to allow the

compound to partition between the aqueous and organic layers.[12]

Phase Separation: The mixture is centrifuged to ensure complete separation of the n-octanol

and aqueous layers.[12]
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Quantification: The concentration of Muscopyridine in each phase is accurately measured,

typically using High-Performance Liquid Chromatography (HPLC).[12]

Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the

n-octanol phase to the concentration in the aqueous phase. The Log P is the base-10

logarithm of this value.[11]

Workflows and Potential Biological Pathways
While Muscopyridine is primarily known as a fragrance component, its presence in traditional

Chinese medicine suggests potential bioactive properties.[14][15] To facilitate further research,

this section provides visualizations of a relevant extraction workflow and highlights signaling

pathways associated with a related musk compound, Muscone.

Workflow for the isolation of Muscopyridine from natural musk.[2][3]
A generalized workflow for identifying organic compounds.

Potential Signaling Pathways for Investigation
Direct research on the signaling pathways modulated by Muscopyridine is limited. However,

studies on Muscone, the primary active and odorous component of musk, have shown

significant activity in various cellular signaling cascades.[16][17][18] These findings provide a

strong rationale for investigating Muscopyridine for similar effects.

Notably, Muscone has been demonstrated to inhibit angiotensin II-induced cardiac hypertrophy

by modulating the STAT3, MAPK (including ERK, JNK, and p38), and TGF-β/SMAD signaling

pathways.[16] It has also been shown to attenuate oxidative stress in Schwann cells by

reducing the activity of the NF-κB pathway via the IL-1R1 receptor.[19] Given the structural and

origin-based relationship between Muscone and Muscopyridine, these pathways represent

promising targets for future pharmacological studies of Muscopyridine.

Pathways involved in cardiac hypertrophy inhibited by Muscone.[16]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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